Cas no 1261973-36-7 (2-Cyano-5-(4-hydroxyphenyl)phenol)

• Product Name: 2-Cyano-5-(4-hydroxyphenyl)phenol
• CAS No: 1261973-36-7
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• MDL: MFCD18314158
• CID: 2621731
• Update Time: 2025-06-08

2-Cyano-5-(4-hydroxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-4-(4-hydroxyphenyl)benzonitrile
• 2-Cyano-5-(4-hydroxyphenyl)phenol

• MDL： MFCD18314158
• Inchi： 1S/C13H9NO2/c14-8-11-2-1-10(7-13(11)16)9-3-5-12(15)6-4-9/h1-7,15-16H
• InChI Key： BCDTVDHAXREYJE-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C=CC(=C1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 211.06300

Experimental Properties

• PSA: 64.25000
• LogP: 2.63648

Additional information on 2-Cyano-5-(4-hydroxyphenyl)phenol

Recent Advances in the Study of 2-Cyano-5-(4-hydroxyphenyl)phenol (CAS: 1261973-36-7): A Promising Compound in Chemical Biology and Pharmaceutical Research

2-Cyano-5-(4-hydroxyphenyl)phenol (CAS: 1261973-36-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique cyano and hydroxyphenyl functional groups, has demonstrated potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The compound's structural features make it a versatile scaffold for further chemical modifications, enabling the development of novel drug candidates with enhanced efficacy and reduced side effects.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 2-Cyano-5-(4-hydroxyphenyl)phenol. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory effects on specific inflammatory pathways by targeting key signaling proteins. The research employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between the compound and its biological targets. These findings suggest that 2-Cyano-5-(4-hydroxyphenyl)phenol could serve as a lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-Cyano-5-(4-hydroxyphenyl)phenol has shown promise in oncology research. A recent preclinical study demonstrated that the compound induces apoptosis in certain cancer cell lines by modulating the expression of apoptosis-related genes. The study, conducted by a team of researchers at a leading pharmaceutical institute, utilized high-throughput screening and transcriptomic analysis to uncover the compound's mechanism of action. These results highlight the potential of 2-Cyano-5-(4-hydroxyphenyl)phenol as a candidate for further development in cancer therapy.

The synthesis and optimization of 2-Cyano-5-(4-hydroxyphenyl)phenol have also been areas of active research. A 2022 publication in Organic & Biomolecular Chemistry detailed a novel synthetic route for the compound, which improved yield and purity compared to previous methods. The study also explored the structure-activity relationship (SAR) of derivatives of 2-Cyano-5-(4-hydroxyphenyl)phenol, identifying key structural features that enhance its biological activity. These advancements are critical for the scalable production of the compound and its derivatives for further pharmacological evaluation.

Despite these promising findings, challenges remain in the development of 2-Cyano-5-(4-hydroxyphenyl)phenol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include the design of prodrugs or nanoformulations to improve the compound's delivery and efficacy in vivo. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these discoveries into clinically viable treatments.

In conclusion, 2-Cyano-5-(4-hydroxyphenyl)phenol (CAS: 1261973-36-7) represents a promising compound with diverse therapeutic potential. Recent studies have shed light on its mechanisms of action, synthetic optimization, and biological activities, paving the way for its further development in drug discovery. Continued research and innovation will be crucial to overcome existing challenges and unlock the full potential of this molecule in addressing unmet medical needs.